Cas no 2646-90-4 (2,5-Difluorobenzaldehyde)

2,5-Difluorobenzaldehyde Properties

Names and Identifiers

• 2,5-Difluorobenzaldehyde
• 2,5-Difluoro-benzaldehyde
• 2,4-DIFLUOROBENZAMIDOXIME
• 2,5-Difluor-benzaldehyd
• 2,5-fluorobenzaldehyde
• 5-fluoro-2-fluorobenzaldehyde
• Benzaldehyde, 2,5-difluoro-
• 2,5-difluoro benzaldehyde
• VVVOJODFBWBNBI-UHFFFAOYSA-N
• 2,5 - Difluorobenzaldehyde
• PubChem1437
• 2,5 difluorobenzaldehyde
• KSC207Q0F
• VVVOJODFBWBNBI-UHFFFAOYSA-
• BCP24600
• STK801356
• SBB006570
• BBL005356
• LF10730
• A
• DTXSID30181058
• AC-3834
• PS-9012
• SY005567
• F2190-0610
• AM20061161
• InChI=1/C7H4F2O/c8-6-1-2-7(9)5(3-6)4-10/h1-4H
• AKOS005063941
• 2646-90-4
• MFCD00010327
• FT-0610348
• Z385369882
• A5244
• D2637
• CS-W001258
• SCHEMBL65723
• EN300-40957
• J-507335
• 2,5-Difluorobenzaldehyde, 98%
• DTXCID40103549
• DB-023858
• +Expand

• MDL： MFCD00010327
• InChIKey： VVVOJODFBWBNBI-UHFFFAOYSA-N
• Inchi： 1S/C7H4F2O/c8-6-1-2-7(9)5(3-6)4-10/h1-4H
• SMILES： FC1C([H])=C([H])C(=C([H])C=1C([H])=O)F
• BRN： 2573664

Computed Properties

• Exact Mass: 142.023021g/mol
• Surface Charge: 0
• XLogP3: 1.8
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Rotatable Bond Count: 1
• Monoisotopic Mass: 142.023021g/mol
• Monoisotopic Mass: 142.023021g/mol
• Topological Polar Surface Area: 17.1Ų
• Heavy Atom Count: 10
• Complexity: 127
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• Tautomer Count: nothing
• Surface Charge: 0

Experimental Properties

• LogP: 1.77730
• PSA: 17.07000
• Refractive Index: n20/D 1.498(lit.)
• Boiling Point: 67-69 °C/17 mmHg(lit.)
• Flash Point: Fahrenheit: 138.2 ° f
  Celsius: 59 ° c
  
• Color/Form: Light yellow transparent liquid
• Solubility: Not available
• Sensitiveness: Air Sensitive
• Density: 1.308 g/mL at 25 °C(lit.)

2,5-Difluorobenzaldehyde Security Information

• Symbol: GHS02 GHS07
• WGK Germany：3
• Safety Term：3.2
• Safety Instruction： S26-S36-S37/39
• Packing Group：III
• Packing Group：III
• Risk Phrases：R36/37/38
• Hazard Level：3.2
• Dangerous goods sign： Xi
• Hazardous Material transportation number：UN 1989 3/PG 3
• Hazard Statement： H226,H315,H319,H335
• Warning Statement： P261,P305+P351+P338
• Prompt：warning
• Storage Condition：Inert atmosphere,2-8°C(BD4213)
• PackingGroup：III
• Risk Phrases： 36/37/38
• Signal Word：Warning
• HazardClass：3

2,5-Difluorobenzaldehyde Customs Data

• HS CODE：2912210000
• Customs Data：

  China Customs Code:

  2913000090

  Overview:

  2913000090 Item2912Other derivatives of the listed products [refer to halogenation,sulfonation,Nitrosative or nitrosative derivatives]. VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:5.5% general tariff:30.0%

  Declaration elements:

  Product Name, component content, use to

  Summary:

  HS: 2913000090 halogenated, sulphonated, nitrated or nitrosated derivatives of products of heading 2912 Educational tariff:17.0% Tax rebate rate:9.0% Regulatory conditions:none Most favored nation tariff:5.5% General tariff:30.0%

Related Categories

• Solvents and Organic Chemicals Organic Compounds Aldehyde/Ketone